Cas no 1354015-17-0 ([(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester)

• Product Name: [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
• CAS No: 1354015-17-0
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 2159824
• Update Time: 2025-06-13

[(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester
• (S)-Benzyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(cyclopropyl)carbamate
• AM96479
• [(S)-1-(2-Aminoacetyl)pyrrolidin-3-yl]cyclopropylcarbamic acid benzyl ester
• [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester

• Inchi： 1S/C17H23N3O3/c18-10-16(21)19-9-8-15(11-19)20(14-6-7-14)17(22)23-12-13-4-2-1-3-5-13/h1-5,14-15H,6-12,18H2/t15-/m0/s1
• InChI Key： CCIDDRCQBWFLIE-HNNXBMFYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N([C@@H]1CN(C(CN)=O)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 433
• Topological Polar Surface Area: 75.9

Additional information on [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester

Introduction to [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1354015-17-0)

Compound with the chemical name [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester, identified by its CAS number CAS No. 1354015-17-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry.

The structure of this compound features a pyrrolidine ring substituted at the 3-position with a cyclopropyl group, further functionalized with a benzyl ester moiety at the carbamic acid position. The presence of the (S)-configuration indicates a specific stereochemical arrangement, which is crucial for the biological activity and efficacy of pharmaceutical agents. This stereochemistry is often a result of careful chiral synthesis, ensuring that the compound interacts optimally with biological targets.

In recent years, there has been growing interest in the development of chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. The enantiomeric purity of such compounds is critical, as different enantiomers can exhibit distinct pharmacological activities. The (S)-configuration of [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester suggests that it has been designed to interact specifically with biological receptors or enzymes, thereby enhancing its therapeutic potential.

The benzyl ester group in the molecular structure serves multiple purposes. It not only contributes to the overall stability of the compound but also facilitates its solubility in various solvents, making it more amenable for formulation and administration. Additionally, the ester functionality can be hydrolyzed under physiological conditions, releasing active species that can exert their biological effects.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropyl group is known for its ability to enhance binding affinity and selectivity when incorporated into drug molecules. This feature makes [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester a promising candidate for further investigation in drug discovery programs.

The 2-amino-acetyl substituent at the pyrrolidine ring adds another layer of complexity to the compound's structure. This moiety can participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes and improving binding affinity. The combination of these structural features makes this compound a versatile scaffold for developing novel therapeutic agents.

Current research in pharmaceutical chemistry is focused on identifying and optimizing molecules that can modulate biological pathways associated with various diseases. [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester has shown promise in preliminary studies as a potential lead compound for further development. Its unique structural features and stereochemical configuration make it an attractive candidate for designing drugs with enhanced efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions, including chiral resolution or asymmetric synthesis techniques to achieve the desired stereochemistry. Advanced synthetic methodologies have enabled chemists to construct complex molecular architectures with high precision, leading to more effective pharmaceutical intermediates like this one.

In conclusion, [(S)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1354015-17-0) represents an important advancement in pharmaceutical chemistry. Its unique structural features, stereochemical configuration, and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. Further research and development are warranted to fully explore its pharmacological properties and therapeutic applications.